Methyl 4-methoxy-3-propyl-5-sulfanylbenzoate

• CAS RN: 647856-03-9
• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: methyl 4-methoxy-3-propyl-5-sulfanylbenzoate
• InChI: InChI=1S/C12H16O3S/c1-4-5-8-6-9(12(13)15-3)7-10(16)11(8)14-2/h6-7,16H,4-5H2,1-3H3
• InChI Key: IXZSUVZJPJEZQS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=CC(=C1)C(=O)OC)S)OC

Description

Methyl 4-methoxy-3-propyl-5-sulfanylbenzoate is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-ethoxythiocarbonylthio-4-methoxy-5-propylbenzoic acid methyl ester (720 mg, 2.20 mmol) in THF (13 mL) at room temperature was added MeONa (0.5 M in MeOH, 13 mL, 6.5 mmol, 3 eq.). The reaction mixture was refluxed for 75 min, then cooled to room temperature and added to 1 N HCl aqueous solution (100 mL). The resulting mixture was extracted with EtOAc/hexanes (1:1, 100 mL). The organic layer was washed with brine (50 mL), dried over MgSO4 and concentrated in vacuo to give 3-mercapto-4-methoxy-5-propylbenzoic acid methyl ester (0.55 g). The product was used without further purification.